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Compound of Interest

Compound Name: 3-Methylnordiazepam

Cat. No.: B3032755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylnordiazepam, an

analytical reference standard categorized as a benzodiazepine. It includes its chemical identity,

information on commercially available analytical standards, and detailed experimental protocols

for its analysis. This document is intended to serve as a valuable resource for professionals in

research, forensic science, and drug development.

Chemical and Physical Properties
3-Methylnordiazepam, also known as Ro 5-2751, is a derivative of nordiazepam.[1][2] It is

structurally related to diazepam and shares the characteristic benzodiazepine core.
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Property Value Reference

CAS Number 4699-82-5 [1][2][3]

Formal Name

7-chloro-1,3-dihydro-3-methyl-

5-phenyl-2H-1,4-

benzodiazepin-2-one

[1]

Molecular Formula C₁₆H₁₃ClN₂O [1][4]

Formula Weight 284.7 g/mol [1][4]

Appearance Solid [1]

Solubility (at 25°C)

DMF: 2 mg/mL; DMSO: 1

mg/mL; Ethanol: Slightly

soluble; PBS (pH 7.2): 0.25

mg/mL

[1]

UV λmax 227 nm [1]

SMILES
ClC1=CC=C(C2=C1)NC(C(C)

N=C2C3=CC=CC=C3)=O
[1]

InChI Key
SATGIBNNISQKBG-

UHFFFAOYSA-N
[1]

Analytical Standards
Certified analytical reference standards are crucial for accurate quantification and identification

in research and forensic applications. 3-Methylnordiazepam is available from several

reputable suppliers. These standards are intended for research and forensic use only.[1][2]
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Supplier
Product
Name

CAS
Number

Purity Formulation Storage

Cayman

Chemical

3-

Methylnordia

zepam

4699-82-5 ≥98% A solid -20°C

Cleanchem
3-Methyl

Nordiazepam
4699-82-5 N/A N/A N/A

MedchemExp

ress

3-

Methylnordia

zepam

4699-82-5 N/A N/A N/A

N/A: Not explicitly available in the search results.

Experimental Methodologies
The analysis of benzodiazepines, including 3-Methylnordiazepam, typically involves

chromatographic techniques coupled with mass spectrometry. These methods offer high

sensitivity and specificity, which are essential for detecting low concentrations in biological

matrices.[5][6][7]

A common procedure for extracting benzodiazepines from biological samples like blood or

urine is solid-phase extraction.[5][8]

Biological Sample
(e.g., Plasma, Urine)

SPE Cartridge
Conditioning Sample Loading1. Condition Washing Step

(Remove Interferences)
2. Load Elution of Analyte3. Wash Solvent Evaporation4. Elute Reconstitution in

Mobile Phase
5. Dry LC-MS/MS or GC-MS

Analysis
6. Reconstitute
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Caption: General workflow for Solid-Phase Extraction (SPE) of benzodiazepines.

Protocol:
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Cartridge Conditioning: An appropriate SPE cartridge (e.g., C18) is conditioned sequentially

with methanol and then water or a buffer.

Sample Loading: The pre-treated biological sample is loaded onto the SPE cartridge.

Washing: The cartridge is washed with a weak solvent to remove interfering substances.

Elution: 3-Methylnordiazepam is eluted from the cartridge using an appropriate organic

solvent (e.g., methanol, acetonitrile).

Evaporation and Reconstitution: The eluate is evaporated to dryness under a stream of

nitrogen and then reconstituted in the mobile phase for analysis.

LC-MS/MS is a highly sensitive and selective method for the quantification of benzodiazepines

in complex matrices.[6][7]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem mass spectrometer (e.g., Triple Quadrupole or Ion Trap) with an electrospray

ionization (ESI) source.

Chromatographic Conditions (Example):

Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm particle size).[7]

Mobile Phase: A gradient of methanol and an aqueous solution of formic acid (e.g., 0.006 M,

pH 3).[7]

Flow Rate: 0.2 mL/min.[7]

Column Temperature: 30°C.[7]

Injection Volume: 50 µL.[7]

Mass Spectrometry Conditions (Example):
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Ionization Mode: Electrospray Ionization (ESI), Positive.

Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan MS/MS

for identification.

Precursor Ion: [M+H]⁺ for 3-Methylnordiazepam (m/z 285.1).

Product Ions: Specific fragment ions would need to be determined experimentally. For the

related compound Nordiazepam, characteristic fragments are observed.[9]

Parameter Setting

Column Xterra MS C18 (150mm x 2.1mm, 3.5µm)

Mobile Phase Methanol / 0.006 M Formic Acid (pH 3)

Gradient 30-60% Methanol over 35 min

Flow Rate 0.2 mL/min

Ionization ESI Positive

Detection Mode MS/MS (Product Ion Scan)

GC-MS is a reference method for the detection and quantification of many benzodiazepines.[5]

Derivatization may be required for some benzodiazepines to improve their thermal stability and

chromatographic properties, though this may not be necessary for all compounds.[6]

Instrumentation:

Gas Chromatograph with a suitable capillary column.

Mass Spectrometer with an Electron Ionization (EI) source.

GC Conditions (General):

Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-

methylpolysiloxane).

Carrier Gas: Helium.
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Temperature Program: A temperature gradient starting at a lower temperature and ramping

up to around 300°C to elute the analytes.

MS Conditions (General):

Ionization Energy: 70 eV.

Acquisition Mode: Full scan for identification or Selected Ion Monitoring (SIM) for

quantification.

Mass Spectral Data (Nordiazepam - for reference): The mass spectrum of the closely related

compound nordiazepam shows characteristic fragment ions that are useful for its identification.

[10][11] Similar fragmentation patterns would be expected for 3-Methylnordiazepam, with

shifts corresponding to the additional methyl group.

Compound
Key m/z values
(Underivatized)

Reference

Nordiazepam 270, 242, 241, 189, 269 [9][11]

Metabolic Pathway Context
3-Methylnordiazepam is an isomer of Diazepam.[4] Diazepam undergoes extensive

metabolism in the liver, primarily by cytochrome P450 enzymes (CYP3A4 and CYP2C19), to

form active metabolites, including Nordiazepam (N-desmethyldiazepam).[12][13] These

metabolites are then typically conjugated with glucuronic acid before excretion.[12][13] While

the specific metabolic pathway of 3-Methylnordiazepam is not detailed in the provided search

results, it is reasonable to infer a similar pathway involving hydroxylation and/or demethylation

followed by glucuronidation.
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Caption: Generalized metabolic pathway of Diazepam showing key active metabolites.

Logical Relationship and Synthesis
3-Methylnordiazepam is a derivative of nordiazepam. The synthesis of 3-substituted 1,4-

benzodiazepin-2-ones can be achieved through various chemical routes, often starting from a

2-aminobenzophenone precursor.[14][15] One common approach involves the alkylation of the

enolate of the benzodiazepine core.[14]
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Caption: Conceptual synthesis pathway for 3-Methylnordiazepam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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